![molecular formula C25H31N3O6 B4057571 4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone](/img/structure/B4057571.png)
4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone
Overview
Description
4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(1-piperidinylcarbonyl)-4,6,7,8-tetrahydro-5(1H)-quinolinone is a useful research compound. Its molecular formula is C25H31N3O6 and its molecular weight is 469.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 469.22128572 g/mol and the complexity rating of the compound is 927. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Novel Schiff Bases and Fluorescent Properties
A study by Trávníček et al. (2014) involved the synthesis of Schiff bases derived from quinolinone, exploring their structural characteristics and fluorescent properties. This research indicates the potential of quinolinone derivatives for applications in materials science, particularly due to their fluorescence capabilities (Trávníček, Buchtík, & Němec, 2014).
Quinolinone Alkaloids and Biocidal Activity
Nakatsu et al. (1990) isolated biocidal quinolinone alkaloids from the leaves of Esenbeckia leiocarpa, demonstrating their antifeedant activities against pests. This study highlights the potential of quinolinone derivatives in developing natural pesticides (Nakatsu, Johns, Kubo, Milton, Sakai, Chatani, Saito, Yamagiwa, & Kamikawa, 1990).
Anticancer Activity-Structure Relationship
Research by Beker & Yıldırım (2021) provides an overview of quinolinone-based compounds with anticancer properties, illustrating the importance of structural modifications in enhancing their efficacy. The study underscores quinolinones' potential as a scaffold for developing novel anticancer drugs (Beker & Yıldırım, 2021).
Synthesis and Pharmacological Effects
Ashimori et al. (1991) synthesized optically active quinolinone derivatives and evaluated their pharmacological effects, highlighting the therapeutic potential of quinolinone structures in medicine (Ashimori, Uchida, Ohtaki, Tanaka, Ohe, Fukaya, Watanabe, Kagitani, & Yokoyama, 1991).
Properties
IUPAC Name |
4-(4-hydroxy-3-methoxy-5-nitrophenyl)-2,7,7-trimethyl-3-(piperidine-1-carbonyl)-1,4,6,8-tetrahydroquinolin-5-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31N3O6/c1-14-20(24(31)27-8-6-5-7-9-27)21(22-16(26-14)12-25(2,3)13-18(22)29)15-10-17(28(32)33)23(30)19(11-15)34-4/h10-11,21,26,30H,5-9,12-13H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYBDDFJESCCTIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC(=C(C(=C3)OC)O)[N+](=O)[O-])C(=O)N4CCCCC4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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